Cas no 1314907-42-0 (3-ethynylbenzene-1,2-diol)

3-ethynylbenzene-1,2-diol structure
Product name:3-ethynylbenzene-1,2-diol
3-ethynylbenzene-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 3-ethynyl-
- 3-ethynylbenzene-1,2-diol
- SCHEMBL1808224
- 1314907-42-0
- AKOS006289773
- EN300-1856432
- ethynylcatechol
-
- Inchi: 1S/C8H6O2/c1-2-6-4-3-5-7(9)8(6)10/h1,3-5,9-10H
- InChI Key: IJEMGCWZZODBKB-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC(C#C)=C1O
Computed Properties
- Exact Mass: 134.036779430g/mol
- Monoisotopic Mass: 134.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
- XLogP3: 1.5
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 267.6±30.0 °C(Predicted)
- pka: 8.31±0.35(Predicted)
3-ethynylbenzene-1,2-diol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1856432-1.0g |
3-ethynylbenzene-1,2-diol |
1314907-42-0 | 1g |
$0.0 | 2023-06-01 | ||
Enamine | EN300-1856432-0.25g |
3-ethynylbenzene-1,2-diol |
1314907-42-0 | 0.25g |
$630.0 | 2023-09-18 | ||
Enamine | EN300-1856432-2.5g |
3-ethynylbenzene-1,2-diol |
1314907-42-0 | 2.5g |
$1343.0 | 2023-09-18 | ||
Enamine | EN300-1856432-5g |
3-ethynylbenzene-1,2-diol |
1314907-42-0 | 5g |
$1987.0 | 2023-09-18 | ||
Enamine | EN300-1856432-10g |
3-ethynylbenzene-1,2-diol |
1314907-42-0 | 10g |
$2946.0 | 2023-09-18 | ||
Enamine | EN300-1856432-0.05g |
3-ethynylbenzene-1,2-diol |
1314907-42-0 | 0.05g |
$575.0 | 2023-09-18 | ||
Enamine | EN300-1856432-1g |
3-ethynylbenzene-1,2-diol |
1314907-42-0 | 1g |
$685.0 | 2023-09-18 | ||
Enamine | EN300-1856432-0.5g |
3-ethynylbenzene-1,2-diol |
1314907-42-0 | 0.5g |
$658.0 | 2023-09-18 | ||
Enamine | EN300-1856432-0.1g |
3-ethynylbenzene-1,2-diol |
1314907-42-0 | 0.1g |
$603.0 | 2023-09-18 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1680520-1g |
3-Ethynylbenzene-1,2-diol |
1314907-42-0 | 98% | 1g |
¥10357.00 | 2024-08-09 |
3-ethynylbenzene-1,2-diol Related Literature
-
Eric M. Simmons,Richmond Sarpong Nat. Prod. Rep., 2009,26, 1195-1217
-
Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
-
Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
-
Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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